Cas no 2305185-29-7 (5-Azaspiro[2.6]nonane-7,8-diol, (7R,8S)-)

• Product Name: 5-Azaspiro[2.6]nonane-7,8-diol, (7R,8S)-
• CAS No: 2305185-29-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4787193
• Update Time: 2025-06-22

5-Azaspiro[2.6]nonane-7,8-diol, (7R,8S)- Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.6]nonane-7,8-diol, (7R,8S)-

• Inchi： 1S/C8H15NO2/c10-6-3-8(1-2-8)5-9-4-7(6)11/h6-7,9-11H,1-5H2/t6-,7+/m0/s1
• InChI Key： FGUMRIICVACITC-NKWVEPMBSA-N
• SMILES： C1C2(C[C@H](O)[C@H](O)CNC2)C1

Additional information on 5-Azaspiro[2.6]nonane-7,8-diol, (7R,8S)-

5-Azaspiro[2.6]nonane-7,8-diol, (7R,8S)-: A Comprehensive Overview

5-Azaspiro[2.6]nonane-7,8-diol is a unique organic compound with the CAS number 2305185-29-7. This compound is a spirocyclic diol with a nitrogen atom at position 5, making it a member of the azaspiro family of compounds. The stereochemistry of this molecule is defined as (7R,8S), which plays a critical role in its physical and chemical properties. Recent studies have highlighted its potential applications in various fields, including drug discovery and materials science.

The synthesis of 5-Azaspiro[2.6]nonane-7,8-diol involves a multi-step process that typically begins with the preparation of the spirocyclic core. Researchers have employed various methodologies to construct this complex structure, including ring-closing metathesis and organocatalytic approaches. These methods have been optimized to achieve high yields and excellent stereocontrol, ensuring the formation of the desired (7R,8S) configuration.

One of the most intriguing aspects of this compound is its ability to act as a chiral auxiliary in asymmetric synthesis. The spirocyclic framework provides a rigid environment that can direct the stereochemistry of subsequent reactions. Recent studies have demonstrated its utility in the enantioselective synthesis of bioactive molecules, such as alkaloids and terpenoids. This has positioned 5-Azaspiro[2.6]nonane-7,8-diol as a valuable tool in medicinal chemistry.

In addition to its role in organic synthesis, this compound has shown promise in materials science applications. Its unique structure enables it to form self-assembled monolayers (SAMs) with tailored surface properties. These SAMs have been explored for use in biosensors and drug delivery systems due to their ability to interact with biological molecules selectively.

Recent advances in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-Azaspiro[2.6]nonane-7,8-diol. Density functional theory (DFT) calculations have revealed that the nitrogen atom at position 5 significantly influences the molecule's electronic properties, making it a potential candidate for use in coordination chemistry and catalysis.

The biological activity of this compound has also been a topic of interest. Preclinical studies have shown that it exhibits moderate antiproliferative activity against various cancer cell lines. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising properties, there are challenges associated with the large-scale production and commercialization of 5-Azaspiro[2.6]nonane-7,8-diol. Current synthetic methods are often labor-intensive and require expensive catalysts or reagents. Efforts are underway to develop more cost-effective and scalable synthesis routes to address these limitations.

In conclusion, 5-Azaspiro[2.6]nonane-7,8-diol, with its unique structure and stereochemistry defined by the (7R,8S) configuration, represents a versatile building block for modern organic chemistry. Its applications span drug discovery, materials science, and catalysis, making it an exciting area of ongoing research.